(4-(6-Methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methanone

• IUPAC Name: [4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone
• InChI: InChI=1S/C21H24N4O3S3/c1-15-6-7-16-18(14-15)30-21(22-16)24-11-9-23(10-12-24)20(26)17-4-2-8-25(17)31(27,28)19-5-3-13-29-19/h3,5-7,13-14,17H,2,4,8-12H2,1H3
• InChI Key: JTFPSLZGUCPGBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4CCCN4S(=O)(=O)C5=CC=CS5
• Molecular Formula: C21H24N4O3S3
• Molecular Weight: 476.6 g/mol

Description

The compound (4-(6-Methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methanone is a complex organic molecule that contains several functional groups and rings, including a benzothiazole ring, a piperazine ring, a pyrrolidine ring, and a thiophene ring. These types of compounds are often used in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry are often used to characterize the structure of similar compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Similar compounds have been evaluated for their drug likeness or “drugability” according to Lipinski’s rule of five (RO5).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined by its molecular structure. Similar compounds have been characterized by their C, H, and N analysis.

Scientific Research Applications

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Anticancer Potential

While not directly related to quorum sensing, this compound has been investigated for its effects on cancer cells:

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Fluorogenic Probes

Exploring new selective fluorogenic probes is essential for understanding pathogenesis. This compound has potential in this area:

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Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Similar compounds have shown a wide range of biological activities, such as antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity.

Future Directions

Future research on this compound could involve further characterization of its physical and chemical properties, exploration of its potential biological activities, and optimization of its synthesis. It could also involve the design and synthesis of analogs with improved properties.